Cas no 1476761-80-4 (Ethyl 2-amino-5-bromo-4-methylbenzoate)

• Product Name: Ethyl 2-amino-5-bromo-4-methylbenzoate
• CAS No: 1476761-80-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4938051
• PubChem ID: 89880054
• Update Time: 2025-07-25

Ethyl 2-amino-5-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-bromo-4-methylbenzoate
• 2-Amino-5-bromo-4-methyl-benzoic acid ethyl ester
• SCHEMBL15358179
• 1476761-80-4
• BJC76180
• EN300-365575
• G74313
• LPCBLZKMMDIBIL-UHFFFAOYSA-N
• Z1618009652
• Ethyl2-amino-5-bromo-4-methylbenzoate

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)7-5-8(11)6(2)4-9(7)12/h4-5H,3,12H2,1-2H3
• InChI Key： LPCBLZKMMDIBIL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C=C1C)N

Computed Properties

• Exact Mass: 257.00514 g/mol
• Monoisotopic Mass: 257.00514 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 258.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-5-bromo-4-methylbenzoate

Ethyl 2-amino-5-bromo-4-methylbenzoate (CAS No. 1476761-80-4): A Comprehensive Overview

Ethyl 2-amino-5-bromo-4-methylbenzoate, identified by its CAS number 1476761-80-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a benzoate moiety with amino, bromo, and methyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The unique structural attributes of Ethyl 2-amino-5-bromo-4-methylbenzoate make it a valuable intermediate in the development of various bioactive molecules.

The benzoate group in Ethyl 2-amino-5-bromo-4-methylbenzoate contributes to its solubility and reactivity, making it an ideal candidate for further functionalization. The presence of both amino and bromo substituents enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds derived from benzoic acid derivatives. Ethyl 2-amino-5-bromo-4-methylbenzoate stands out as a key precursor in this domain. Its structural features allow for the facile introduction of additional functional groups, enabling the creation of diverse scaffolds that exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties.

The bromo substituent in Ethyl 2-amino-5-bromo-4-methylbenzoate is particularly noteworthy, as it serves as a handle for palladium-catalyzed reactions. These reactions are crucial for the construction of carbon-carbon bonds, which are essential in many pharmacophores. The amino group further enhances the reactivity of the molecule, allowing for nucleophilic substitution reactions that can be tailored to introduce specific functional groups.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The bromo group in Ethyl 2-amino-5-bromo-4-methylbenzoate can be readily replaced with fluorine atoms using metal-halogen exchange reactions, leading to fluorinated analogs with enhanced metabolic stability and improved bioavailability. Such modifications are often critical for optimizing drug-like properties.

The methyl group at the para position relative to the amino group in Ethyl 2-amino-5-bromo-4-methylbenzoate contributes to the steric environment of the molecule, influencing its interactions with biological targets. This feature has been exploited in rational drug design to improve binding affinity and selectivity. For example, computational studies have demonstrated that the methyl group can enhance hydrophobic interactions with certain protein targets, leading to more potent pharmacological effects.

In addition to its synthetic utility, Ethyl 2-amino-5-bromo-4-methylbenzoate has been explored in the development of materials science applications. Its ability to participate in various organic transformations makes it a valuable building block for polymers and coatings with tailored properties. The benzoate group, in particular, contributes to the formation of strong intermolecular interactions, enhancing material stability and durability.

The pharmaceutical industry has shown particular interest in derivatives of Ethyl 2-amino-5-bromo-4-methylbenzoate due to their potential therapeutic benefits. Several studies have reported on the synthesis and characterization of novel compounds derived from this scaffold that exhibit promising activities against various diseases. For instance, researchers have investigated its derivatives for their potential use in treating neurological disorders and cancer.

The versatility of Ethyl 2-amino-5-bromo-4-methylbenzoate as a synthetic intermediate is further underscored by its role in multicomponent reactions (MCRs). MCRs allow for the rapid assembly of complex molecules from simple precursors, streamlining the drug discovery process. The compound's ability to participate in such reactions makes it an invaluable tool for medicinal chemists seeking efficient synthetic routes.

In conclusion, Ethyl 2-amino-5-bromo-4-methylbenzoate (CAS No. 1476761-80-4) is a multifaceted compound with significant applications in both chemical synthesis and pharmaceutical research. Its unique structural features enable diverse functionalizations, making it a valuable intermediate for developing novel bioactive molecules. The ongoing research into this compound underscores its importance as a building block for future therapeutics and materials science innovations.